Cas no 2639460-76-5 (2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid
• CAS No: 2639460-76-5
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 5175286
• PubChem ID: 165899535
• Update Time: 2025-05-24

2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-phenoxy-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid

• Inchi： 1S/C21H17NO5/c23-20(24)18-13-17(27-16-9-5-2-6-10-16)11-12-19(18)22-21(25)26-14-15-7-3-1-4-8-15/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key： KELLMRABKRZUQU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC2=CC=CC=C2)=CC=C1NC(OCC1=CC=CC=C1)=O

Additional information on 2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid (CAS No: 2639460-76-5)

2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2639460-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzyloxy carbonyl group and a phenoxy substituent on a benzoic acid backbone. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The benzyloxy carbonyl moiety is particularly noteworthy as it serves as a protective group for amino functions in peptide synthesis and as a leaving group in various organic transformations. This feature has made2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid a versatile intermediate in the synthesis of more complex molecules, including peptidomimetics and other pharmacologically relevant compounds. The phenoxy substituent, on the other hand, contributes to the hydrophobicity and metabolic stability of the molecule, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the biological activities of2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid. Preliminary studies have suggested that this compound exhibits promising anti-inflammatory and antioxidant properties, which are of great interest in the development of novel therapeutic agents. The presence of both the benzyloxy carbonyl and phenoxy groups suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways.

The benzyloxy carbonyl group can be selectively removed under specific conditions, allowing for the generation of free amino acids or other reactive intermediates. This reactivity has been exploited in the synthesis of peptide analogs that mimic natural bioactive peptides while offering improved pharmacokinetic profiles. Such derivatives are being investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and other chronic conditions.

The phenoxy substituent not only enhances the lipophilicity of the molecule but also contributes to its stability against metabolic degradation. This balance between hydrophobicity and metabolic resilience makes2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid an attractive candidate for further development into a lead compound or intermediate in pharmaceutical synthesis. Researchers have also explored its potential as a chiral building block, leveraging its rigid structure to influence the stereochemistry of resulting drug candidates.

In academic research, several groups have reported on the synthesis and characterization of derivatives of2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid. These studies have highlighted its utility in generating libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules. The structural features of this compound have been found to be particularly useful in designing inhibitors targeting enzymes such as kinases and proteases, which are key players in many disease pathways.

The pharmacological profile of2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid has been further investigated through computational modeling and experimental validation. Molecular docking studies have suggested potential binding interactions with various protein targets, including those involved in cancer signaling pathways. These findings have prompted researchers to explore its efficacy in preclinical models of tumors and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and biotechnology. Its unique structural motifs make it a suitable candidate for designing functional materials with specific properties, such as enhanced solubility or binding affinity. The ability to modify both the benzyloxy carbonyl and phenoxy groups allows for fine-tuning these properties, making it adaptable for diverse applications.

The synthesis routes for obtaining high-purity2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid have been optimized by several research teams to ensure scalability for industrial production. Advances in synthetic methodologies have enabled the efficient preparation of this compound using cost-effective reagents and minimal waste generation. These improvements align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

The future prospects for2-{(benzyloxy)carbonylamino}-5-phenoxybenzoic acid are vast, with ongoing research aiming to uncover new biological activities and expand its applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.